Cas no 1221792-54-6 (Methyl 5-bromo-2-(chloromethyl)-1,3-benzoxazole-7-carboxylate)

• Product Name: Methyl 5-bromo-2-(chloromethyl)-1,3-benzoxazole-7-carboxylate
• CAS No: 1221792-54-6
• MF: C₁₀H₇BrClNO₃
• MW: 304.524481058121
• MDL: MFCD16140294
• CID: 1079099
• PubChem ID: 49757523
• Update Time: 2025-11-06

Methyl 5-bromo-2-(chloromethyl)-1,3-benzoxazole-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-2-(chloromethyl)-1,3-benzoxazole-7-carboxylate
• MFCD16140294
• BE-0049
• Methyl5-bromo-2-(chloromethyl)benzo[d]oxazole-7-carboxylate
• 1221792-54-6
• DTXSID201201116
• AKOS005071938
• Methyl 5-bromo-2-(chloromethyl)benzo[d]oxazole-7-carboxylate
• Methyl 5-bromo-2-(chloromethyl)-7-benzoxazolecarboxylate

• MDL： MFCD16140294
• Inchi： 1S/C10H7BrClNO3/c1-15-10(14)6-2-5(11)3-7-9(6)16-8(4-12)13-7/h2-3H,4H2,1H3
• InChI Key： DXKPKZOXRHNVRR-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)OC)C2=C(C=1)N=C(CCl)O2

Computed Properties

• Exact Mass: 302.92978g/mol
• Monoisotopic Mass: 302.92978g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 52.3Ų

Methyl 5-bromo-2-(chloromethyl)-1,3-benzoxazole-7-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on Methyl 5-bromo-2-(chloromethyl)-1,3-benzoxazole-7-carboxylate

Comprehensive Overview of Methyl 5-bromo-2-(chloromethyl)-1,3-benzoxazole-7-carboxylate (CAS No. 1221792-54-6)

Methyl 5-bromo-2-(chloromethyl)-1,3-benzoxazole-7-carboxylate (CAS No. 1221792-54-6) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a benzoxazole core with bromo and chloromethyl substituents, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The compound's carboxylate ester functionality enhances its reactivity, enabling efficient derivatization for targeted applications. Recent studies highlight its role in heterocyclic chemistry, where it serves as a precursor for constructing complex scaffolds. With the growing demand for small-molecule therapeutics, Methyl 5-bromo-2-(chloromethyl)-1,3-benzoxazole-7-carboxylate has gained attention in high-throughput screening libraries. Its CAS No. 1221792-54-6 is frequently searched in academic and industrial databases, reflecting its relevance in modern synthetic chemistry.

From an environmental perspective, the compound's stability and biodegradability are under investigation, aligning with the global push for green chemistry. Innovations in catalytic processes aim to optimize its synthesis, reducing waste and energy consumption. This aligns with the broader industry trend toward sustainable chemical manufacturing, a topic frequently queried in search engines.

Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize Methyl 5-bromo-2-(chloromethyl)-1,3-benzoxazole-7-carboxylate, ensuring purity and consistency for research applications. The compound’s spectral data is often shared in open-access journals, addressing the scientific community's need for reproducible results. Questions about its solubility, storage conditions, and handling protocols are among the top searches related to this chemical.

In summary, Methyl 5-bromo-2-(chloromethyl)-1,3-benzoxazole-7-carboxylate (CAS No. 1221792-54-6) represents a critical building block in medicinal and materials chemistry. Its versatility and emerging applications underscore its importance in advancing precision medicine and smart materials, making it a focal point for interdisciplinary research.